6-ethyl-N-(2-furylmethyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: 6-ethyl-N-(furan-2-ylmethyl)-2-methylthieno[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C14H15N3OS.ClH/c1-3-11-7-12-13(15-8-10-5-4-6-18-10)16-9(2)17-14(12)19-11;/h4-7H,3,8H2,1-2H3,(H,15,16,17);1H
• InChI Key: UAQZAWVOLQWKQL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=C(N=C2S1)C)NCC3=CC=CO3.Cl
• Molecular Formula: C14H16ClN3OS
• Molecular Weight: 309.8 g/mol

Description

Synthesis Analysis

The synthesis of derivatives of the compound involves key intermediates such as 2-amino-6-ethyl-5-iodothieno[2,3-d]pyrimidin-4(3H)-one. Arylthiols are attached at the 5-position, followed by coupling with L-glutamic acid diethyl ester and saponification. This method has proven effective in producing compounds with significant antitumor activities and as excellent dual inhibitors of human thymidylate synthase and dihydrofolate reductase, showcasing their potential in cancer treatment (Gangjee et al., 2009).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated through X-ray crystallography, revealing their "folate" mode of binding. The structure-activity relationship demonstrates the significance of the 6-ethyl substitution in enhancing the potency and tumor inhibition spectrum (Gangjee et al., 2009).

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. It could also involve studying its safety and potential uses.